Cas no 1250328-91-6 ([1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine)

• Product Name: [1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine
• CAS No: 1250328-91-6
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5548505
• Update Time: 2025-05-20

[1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanamine, 1-(3,4-dimethylphenyl)-
• 1-(3,4-dimethylphenyl)-1h-1,2,3-triazol-4-yl]methanamine
• [1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine

• Inchi： 1S/C11H14N4/c1-8-3-4-11(5-9(8)2)15-7-10(6-12)13-14-15/h3-5,7H,6,12H2,1-2H3
• InChI Key： LVBPWIMLDVNBCC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)C=C(CN)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on [1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine

Comprehensive Overview of [1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine (CAS No. 1250328-91-6)

[1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine (CAS No. 1250328-91-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, featuring a 1,2,3-triazole core linked to a 3,4-dimethylphenyl group and a methanamine moiety, exhibits unique chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, owing to its structural versatility and bioactivity.

The synthesis of [1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine typically involves click chemistry approaches, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is renowned for its efficiency and selectivity. This method aligns with the growing demand for green chemistry and sustainable synthetic practices, a hot topic in modern chemical research. The compound's molecular structure allows for further functionalization, making it a versatile intermediate in the development of novel biologically active molecules.

One of the most compelling aspects of [1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine is its potential role in addressing current challenges in drug resistance and targeted therapy. With the rise of antibiotic-resistant pathogens and the need for precision medicine, researchers are exploring triazole derivatives for their ability to interact with specific biological targets. This compound's structural motif is frequently investigated in the design of enzyme inhibitors and receptor modulators, which are critical in treating diseases like cancer and infectious disorders.

Beyond pharmaceuticals, [1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine has applications in material science. Its triazole ring contributes to thermal stability and electronic properties, making it suitable for use in organic electronics and polymers. The demand for advanced materials with tailored functionalities has increased, and this compound's ability to form stable complexes with metals and other organic molecules positions it as a promising candidate for smart materials and catalysts.

Market trends indicate a growing interest in triazole-based compounds, driven by their diverse applications and the push for innovation in life sciences and nanotechnology. Companies specializing in fine chemicals and custom synthesis are actively stocking [1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine to meet the needs of academic and industrial researchers. Its CAS No. 1250328-91-6 serves as a unique identifier, ensuring precise sourcing and quality control in global supply chains.

For researchers and industry professionals, understanding the spectroscopic properties and reactivity of [1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine is essential. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize this compound. These analytical methods are frequently searched topics, reflecting the broader scientific community's focus on structural elucidation and compound validation.

In summary, [1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl]methanamine (CAS No. 1250328-91-6) is a multifaceted compound with significant potential in drug development, material science, and catalysis. Its unique chemical structure and adaptability make it a valuable asset in addressing contemporary scientific challenges. As research progresses, this compound is likely to play an increasingly prominent role in innovations across multiple disciplines.